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Compound of Interest

Compound Name: TCS PIM-1 1

Cat. No.: B15615689 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant handling of chemical reagents is a critical component of laboratory operations. This

guide provides essential, immediate safety and logistical information for the PIM-1 kinase

inhibitor, TCS PIM-1 1, including operational and disposal plans. Our goal is to furnish

laboratory personnel with procedural, step-by-step guidance to foster a safe and efficient

workflow, building deep trust by providing value beyond the product itself.

Essential Safety & Handling Information
TCS PIM-1 1 is a potent and selective ATP-competitive inhibitor of PIM-1 kinase.[1][2] While

specific toxicity data is limited, the compound should be handled with care, following standard

laboratory safety procedures for handling potentially hazardous chemicals. A Safety Data Sheet

(SDS) for TCS PIM-1 1 has identified it as harmful if swallowed, causing skin irritation, causing

serious eye irritation, and potentially causing respiratory irritation.[3]

Personal Protective Equipment (PPE)
Adherence to strict safety protocols is paramount to minimize exposure and ensure a safe

laboratory environment. The following personal protective equipment is mandatory when

handling TCS PIM-1 1:

Eye Protection: Chemical safety goggles or glasses are required at all times to protect

against splashes.[3][4]
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Hand Protection: Wear nitrile or other chemical-resistant gloves. Inspect gloves before use

and change them frequently, especially if contaminated.[3][4]

Body Protection: A lab coat or other protective outer garment should be worn to prevent skin

contact.[3][4] For significant spill risks, impervious clothing may be necessary.[3]

Respiratory Protection: If there is a risk of generating aerosols or dust, a properly fitted

respirator is necessary.[3] Work should ideally be conducted in a chemical fume hood to

minimize inhalation exposure.[3]

Safe Handling and Storage
Handling: Avoid all personal contact, including inhalation of dust or aerosols.[5] Wash hands

thoroughly with mild soap and water after handling, before breaks, and at the end of the

workday. Do not eat, drink, or smoke in the laboratory. Ensure the work area is well-

ventilated, preferably within a chemical fume hood.[3]

Storage: Store TCS PIM-1 1 in a tightly closed container in a dry and well-ventilated place.[5]

Recommended storage temperature is -20°C for long-term storage and 2-8°C for short-term

storage.[5]

Quantitative Data Summary
The following tables summarize the key quantitative data for TCS PIM-1 1.

Chemical and Physical Properties

Molecular Weight 367.2 g/mol [1][6][7]

Formula C₁₈H₁₁BrN₂O₂[1][6][7]

Purity ≥98%[6]

CAS Number 491871-58-0[1][6][7]

Solubility Soluble to 100 mM in DMSO[6]
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Biological Activity (IC₅₀ Values)

Pim-1 50 nM[1][2]

Pim-2 >20,000 nM[1][2]

MEK1/2 >20,000 nM[1][2]

Experimental Protocols
Preparation of Stock Solutions
The following is a general protocol for preparing stock solutions of TCS PIM-1 1.

Materials:

TCS PIM-1 1 solid

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Calibrated pipettes

Procedure:

Allow the vial of solid TCS PIM-1 1 to equilibrate to room temperature before opening.

Weigh the desired amount of TCS PIM-1 1 in a sterile microcentrifuge tube.

Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration

(e.g., for a 10 mM stock solution, add 272.34 µL of DMSO to 1 mg of TCS PIM-1 1).

Vortex the solution until the solid is completely dissolved. Gentle warming may be required.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the stock solutions at -20°C or -80°C for long-term storage.
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In Vitro Kinase Inhibition Assay
This protocol provides a general methodology for assessing the inhibitory activity of TCS PIM-1
1 against PIM-1 kinase.

Materials:

Recombinant PIM-1 kinase

Kinase substrate (e.g., a peptide substrate)

ATP

Kinase assay buffer (e.g., 25 mM Tris-HCl, pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.5 mM DTT)

TCS PIM-1 1 stock solution

96-well plates

Plate reader capable of detecting the assay signal (e.g., luminescence, fluorescence, or

radioactivity)

Procedure:

Compound Preparation: Prepare a serial dilution of the TCS PIM-1 1 stock solution in the

kinase assay buffer to the desired final concentrations.

Enzyme and Substrate Preparation: Dilute the PIM-1 kinase and its substrate to the

appropriate concentrations in the kinase assay buffer.

Assay Plate Setup:

Add the diluted TCS PIM-1 1 or vehicle control (DMSO) to the wells of a 96-well plate.

Add the PIM-1 kinase to each well and incubate for a pre-determined time (e.g., 15-30

minutes) at room temperature to allow for inhibitor binding.

Kinase Reaction Initiation: Start the kinase reaction by adding the ATP and substrate mixture

to each well.
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Incubation: Incubate the reaction mixture at 30°C for a specified time (e.g., 60 minutes).

Reaction Termination and Detection: Stop the reaction and measure the kinase activity using

a suitable detection method. The specific method will depend on the assay format (e.g.,

addition of a detection reagent for luminescence-based assays).

Data Analysis: Plot the kinase activity against the inhibitor concentration and fit a dose-

response curve to determine the IC₅₀ value.

Operational and Disposal Plans
The following diagrams illustrate the recommended workflow for handling and disposing of TCS
PIM-1 1.
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Experimental Workflow for TCS PIM-1 1

Disposal Plan
TCS PIM-1 1 and any materials contaminated with it should be treated as hazardous chemical

waste.[4] Under no circumstances should this chemical be disposed of down the drain or in

regular trash.

Step-by-Step Disposal Procedure:

Waste Segregation and Collection:
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Solid Waste: Collect all solid waste, including unused TCS PIM-1 1 powder, contaminated

personal protective equipment (e.g., gloves, weigh boats), and lab supplies (e.g., pipette

tips), in a designated, leak-proof hazardous waste container.

Liquid Waste: Collect all solutions containing TCS PIM-1 1, including stock solutions,

experimental assay buffers, and solvents used for rinsing contaminated glassware, in a

separate, designated hazardous waste container.

Labeling: Clearly label the hazardous waste containers with "Hazardous Waste," the full

chemical name ("TCS PIM-1 1"), and the date of accumulation.

On-site Storage: Store the sealed waste containers in a designated Satellite Accumulation

Area (SAA) within the laboratory, away from general laboratory traffic. The SAA should have

secondary containment to prevent the spread of material in case of a leak.

Disposal and Removal: Contact your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal company to arrange for the collection

and proper disposal of the waste. Ensure all necessary paperwork is completed for waste

pickup and disposal, maintaining records as required by your institution and regulatory

agencies.

PIM-1 Signaling Pathway
PIM-1 is a serine/threonine kinase that plays a crucial role in cell survival, proliferation, and

apoptosis.[8] Its expression is often upregulated in various cancers. The signaling pathway is

primarily activated by cytokines through the JAK/STAT pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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